Kaempferol 7-neohesperidoside Kaempferol 7-neohesperidoside Kaempferol 7-neohesperidoside is a natural product found in Camellia sinensis, Fraxinus americana, and other organisms with data available.
Brand Name: Vulcanchem
CAS No.: 17353-03-6
VCID: VC21337399
InChI: InChI=1S/C27H30O15/c1-9-17(31)20(34)23(37)26(38-9)42-25-21(35)18(32)15(8-28)41-27(25)39-12-6-13(30)16-14(7-12)40-24(22(36)19(16)33)10-2-4-11(29)5-3-10/h2-7,9,15,17-18,20-21,23,25-32,34-37H,8H2,1H3/t9-,15+,17-,18+,20+,21-,23+,25+,26-,27+/m0/s1
SMILES:
Molecular Formula: C27H30O15
Molecular Weight: 594.5 g/mol

Kaempferol 7-neohesperidoside

CAS No.: 17353-03-6

Cat. No.: VC21337399

Molecular Formula: C27H30O15

Molecular Weight: 594.5 g/mol

* For research use only. Not for human or veterinary use.

Kaempferol 7-neohesperidoside - 17353-03-6

CAS No. 17353-03-6
Molecular Formula C27H30O15
Molecular Weight 594.5 g/mol
IUPAC Name 7-[(2S,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]oxy-3,5-dihydroxy-2-(4-hydroxyphenyl)chromen-4-one
Standard InChI InChI=1S/C27H30O15/c1-9-17(31)20(34)23(37)26(38-9)42-25-21(35)18(32)15(8-28)41-27(25)39-12-6-13(30)16-14(7-12)40-24(22(36)19(16)33)10-2-4-11(29)5-3-10/h2-7,9,15,17-18,20-21,23,25-32,34-37H,8H2,1H3/t9-,15+,17-,18+,20+,21-,23+,25+,26-,27+/m0/s1
Standard InChI Key ZEJXENDZTYVXDP-CSJHBIPPSA-N
Isomeric SMILES C[C@H]1[C@@H]([C@H]([C@H]([C@@H](O1)O[C@@H]2[C@H]([C@@H]([C@H](O[C@H]2OC3=CC(=C4C(=C3)OC(=C(C4=O)O)C5=CC=C(C=C5)O)O)CO)O)O)O)O)O
Canonical SMILES CC1C(C(C(C(O1)OC2C(C(C(OC2OC3=CC(=C4C(=C3)OC(=C(C4=O)O)C5=CC=C(C=C5)O)O)CO)O)O)O)O)O

Chemical Structure and Properties

Molecular Structure

Kaempferol 7-neohesperidoside possesses a complex structure consisting of a kaempferol backbone (a flavonoid with hydroxyl groups at positions 3, 5, 7, and 4') with a neohesperidoside sugar moiety specifically attached at the 7-position. The neohesperidoside component consists of rhamnose and glucose sugar units joined by a glycosidic bond .

Chemical Identifiers and Nomenclature

The compound can be identified through various chemical notation systems as outlined in the table below:

Identifier TypeValue
PubChem CID22178437
Molecular FormulaC27H30O15
CAS Number17353-03-6
IUPAC Name7-{[(2S,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-{[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy}oxan-2-yl]oxy}-3,5-dihydroxy-2-(4-hydroxyphenyl)-4H-chromen-4-one
InChI KeyZEJXENDZTYVXDP-UHFFFAOYSA-N

Table 1: Chemical identifiers for Kaempferol 7-neohesperidoside

The compound has several synonyms registered in chemical databases:

  • Kaempferol 7-neohesperidoside

  • Kaempferol-7-O-neohesperidoside

  • 7-(((2S,3R,4S,5S,6R)-4,5-Dihydroxy-6-(hydroxymethyl)-3-(((2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)tetrahydro-2H-pyran-2-yl)oxy)-3,5-dihydroxy-2-(4-hydroxyphenyl)-4H-chromen-4-one

  • Kaemperol-7-O-.alpha.-rhamnoside-D-glucoside

Physical and Chemical Properties

The physical and chemical properties of Kaempferol 7-neohesperidoside include:

PropertyValue
Molecular Weight594.5 g/mol
Creation Date in PubChem2007-12-05
Last Modified2025-03-08
Physical StateNot specified in available data
SolubilityNot specified in available data

Table 2: Physical and chemical properties of Kaempferol 7-neohesperidoside

Natural Sources and Occurrence

Botanical Distribution

According to the available data, Kaempferol 7-neohesperidoside has been reported in:

  • Litchi chinensis (lychee fruit)

The compound's presence in this economically important fruit crop suggests it may contribute to the nutritional and potential health benefits associated with lychee consumption. The LOTUS natural products occurrence database confirms this botanical source .

Biochemical Classification

Taxonomic Classification in Chemical Hierarchies

Kaempferol 7-neohesperidoside belongs to several hierarchical chemical classifications:

Classification LevelCategory
KingdomOrganic compounds
Super ClassPhenylpropanoids and polyketides
ClassFlavonoids
Sub ClassFlavonoid glycosides
Direct ParentFlavonoid-7-O-glycosides

Table 3: Chemical classification hierarchy of Kaempferol 7-neohesperidoside

As a flavonoid-7-O-glycoside, it is characterized by having a flavonoid moiety that is O-glycosidically linked to a carbohydrate moiety specifically at the C7 position. This structural arrangement distinguishes it from other flavonoid glycosides where sugar moieties may be attached at different positions on the flavonoid backbone .

Analytical Methods and Identification

Spectroscopic Identification

Spectroscopic data for Kaempferol 7-neohesperidoside is available in several specialized databases, including:

  • MassBank Europe

  • MassBank of North America (MoNA)

  • Metabolomics Workbench

  • NIST Mass Spectrometry Data Center

These resources provide mass spectral data that can be useful for identifying the compound in complex matrices. The compound's presence in these databases indicates its importance in analytical chemistry and metabolomics research.

Chromatographic Analysis

Research Status and Future Directions

Current Research Limitations

According to FooDB, "based on a literature review very few articles have been published on 17353-03-6 [Kaempferol 7-neohesperidoside]" . This indicates a research gap and potential opportunity for further investigation of this compound's properties and potential applications.

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